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Compound of Interest

Compound Name: Alfacalcidol-d7

Cat. No.: B12426844

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and analytical
applications of Alfacalcidol-d7. Alfacalcidol-d7 is the deuterated form of Alfacalcidol, a
synthetic analog of vitamin D. In research and development, Alfacalcidol-d7 is primarily
utilized as an internal standard for the accurate quantification of Alfacalcidol in biological
matrices and pharmaceutical formulations, leveraging techniques such as liquid
chromatography-mass spectrometry (LC-MS). This guide consolidates critical safety
information, handling precautions, and relevant scientific data to ensure its safe and effective
use in a laboratory setting.

Compound Identification and Properties

Alfacalcidol-d7 shares a virtually identical chemical structure with Alfacalcidol, with the key
difference being the isotopic labeling with seven deuterium atoms. This labeling provides a
distinct mass signature for mass spectrometry-based detection without significantly altering its
chemical and physical properties.
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Identifier Alfacalcidol

Alfacalcidol-d7

1-alpha-hydroxycholecalciferol,  1-alpha-hydroxycholecalciferol-

Synonyms o o
la-hydroxyvitamin D3 d7, 1a-hydroxyvitamin D3-d7
CAS Number 41294-56-8 Not available
Molecular Formula C27H4402 C27H37D702
Molecular Weight 400.64 g/mol ~407.68 g/mol
White to off-white crystalline _ , _
Appearance ] White to off-white solid
solid
Practically insoluble in water;
Solubility soluble in ethanol and fatty Similar to Alfacalcidol

oils.[1]

Store at -20°C, protected from Store at -20°C, protected from

Storage Conditions

light and moisture. light and moisture.

Safety and Hazard Information

The safety profile of Alfacalcidol-d7 is considered analogous to that of Alfacalcidol. The

following tables summarize the known hazards and necessary precautions based on available

safety data sheets (SDS) for Alfacalcidol.

| Identificati

Hazard Class

Hazard Statement

Acute Toxicity, Oral

H300: Fatal if swallowed.[2]

Acute Toxicity, Dermal

H310: Fatal in contact with skin.[2]

Acute Toxicity, Inhalation

H330: Fatal if inhaled.[2]

First-Aid Measures
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Exposure Route

First-Aid Procedure

Ingestion

Immediately call a POISON CENTER or
doctor/physician. Rinse mouth. Do NOT induce

vomiting.[2]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water.
Immediately call a POISON CENTER or

doctor/physician.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Immediately call a
POISON CENTER or doctor/physician.

Handling and Storage

Aspect

Precaution

Handling

Avoid contact with skin, eyes, and clothing. Do
not breathe dust. Use only in a well-ventilated
area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment.

Storage

Keep container tightly closed in a dry and well-
ventilated place. Store locked up in a freezer at

recommended temperatures.

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Wear impervious gloves (e.g., nitrile rubber) and

Skin Protection
a lab coat.

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge if engineering controls are

inadequate.

Mechanism of Action and Signaling Pathway

Alfacalcidol is a pro-drug that is rapidly converted in the liver to calcitriol (1,25-dihydroxyvitamin
D3), the biologically active form of vitamin D. Calcitriol then exerts its effects by binding to the
Vitamin D Receptor (VDR), a nuclear receptor. The calcitriol-VDR complex forms a heterodimer
with the Retinoid X Receptor (RXR), which then binds to Vitamin D Response Elements
(VDRES) on the DNA. This binding modulates the transcription of target genes involved in

calcium and phosphate homeostasis.

Target Cell (e.g., Intestinal Epithelium)

Cytoplasm

Binding Nucleus
Calcitriol-d7 = Nuclear

-_E-> VDR-RXR Translocation Nl VoRRXR Binding VDRE (DNA) Gene Transcription
A Heterodimer Heterodimer (e.g., Calcium-binding proteins)

Alfacalcidol-d7

Calcitriol-d7

25-hydroxylase
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Caption: Metabolic activation and signaling pathway of Alfacalcidol-d7.

Experimental Protocol: Use of Alfacalcidol-d7 as an
Internal Standard

The primary application of Alfacalcidol-d7 is as an internal standard in quantitative analytical
methods, such as LC-MS/MS, to correct for variability in sample preparation and instrument
response.

Detailed Methodology

Objective: To quantify the concentration of Alfacalcidol in a biological sample (e.g., plasma)
using Alfacalcidol-d7 as an internal standard.

Materials:
» Biological sample (e.g., plasma)
 Alfacalcidol analytical standard
» Alfacalcidol-d7 internal standard solution (of known concentration)
e Protein precipitation solvent (e.g., acetonitrile)
o Solid-phase extraction (SPE) cartridges (if necessary for sample cleanup)
o Reconstitution solvent (compatible with LC mobile phase)
e LC-MS/MS system
Procedure:
e Sample Preparation:
o Thaw the biological samples and analytical standards.

o In a microcentrifuge tube, pipette a known volume of the biological sample.
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o Spike the sample with a precise volume of the Alfacalcidol-d7 internal standard solution.
This step is critical as the internal standard must be added at the beginning of the sample
preparation process.

o Add the protein precipitation solvent (e.g., 3 volumes of acetonitrile to 1 volume of
plasma), vortex thoroughly, and centrifuge to pellet the precipitated proteins.

o Carefully transfer the supernatant to a clean tube.

o Sample Cleanup (if required):

[¢]

For complex matrices, an additional cleanup step using solid-phase extraction (SPE) may
be necessary to remove interfering substances.

[¢]

Condition the SPE cartridge according to the manufacturer's instructions.

[e]

Load the supernatant from the previous step onto the cartridge.

o

Wash the cartridge to remove impurities.

[¢]

Elute the analyte and internal standard using an appropriate elution solvent.

o Evaporation and Reconstitution:

o Evaporate the solvent from the supernatant or SPE eluate under a gentle stream of
nitrogen.

o Reconstitute the dried residue in a known volume of a solvent compatible with the initial
mobile phase of the LC-MS system.

e LC-MS/MS Analysis:

o Inject the reconstituted sample into the LC-MS/MS system.

o Perform chromatographic separation using a suitable column and mobile phase gradient.

o Detect and quantify the analyte (Alfacalcidol) and the internal standard (Alfacalcidol-d7)
using multiple reaction monitoring (MRM) mode. The specific precursor-to-product ion
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transitions for both compounds should be optimized beforehand.

o Data Analysis:

o Generate a calibration curve by analyzing a series of calibration standards containing
known concentrations of Alfacalcidol and a constant concentration of Alfacalcidol-d7.

o Calculate the ratio of the peak area of Alfacalcidol to the peak area of Alfacalcidol-d7 for
each calibrator and the unknown samples.

o Determine the concentration of Alfacalcidol in the unknown samples by interpolating their
peak area ratios on the calibration curve.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantification of Alfacalcidol using
Alfacalcidol-d7 as an internal standard.
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Caption: Workflow for quantitative analysis using an internal standard.
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This guide is intended for informational purposes for trained research professionals. Always
refer to the specific Safety Data Sheet provided by the supplier for the most accurate and up-
to-date information. Adherence to institutional safety protocols and good laboratory practices is
essential when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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